3-[((S)-2-Amino-propionylamino)-methyl]-piperidine-1-carboxylic acid benzyl ester

Specification

• Molecular Formula: C17H25N3O3
• Molecular Weight: 319.4 g/mol
• IUPAC Name: benzyl 3-[[[(2S)-2-aminopropanoyl]amino]methyl]piperidine-1-carboxylate
• Standard InChI: InChI=1S/C17H25N3O3/c1-13(18)16(21)19-10-15-8-5-9-20(11-15)17(22)23-12-14-6-3-2-4-7-14/h2-4,6-7,13,15H,5,8-12,18H2,1H3,(H,19,21)/t13-,15?/m0/s1
• Standard InChI Key: ZOLDVVHTTMHQJL-CFMCSPIPSA-N
• Isomeric SMILES: C[C@@H](C(=O)NCC1CCCN(C1)C(=O)OCC2=CC=CC=C2)N
• SMILES: CC(C(=O)NCC1CCCN(C1)C(=O)OCC2=CC=CC=C2)N
• Canonical SMILES: CC(C(=O)NCC1CCCN(C1)C(=O)OCC2=CC=CC=C2)N

Introduction

Chemical Identity and Structural Features

Molecular Characteristics

The compound’s IUPAC name is benzyl 3-[[[(2S)-2-aminopropanoyl]amino]methyl]piperidine-1-carboxylate, reflecting its stereochemical configuration at the (S)-2-aminopropanoyl moiety. Key structural elements include:

• Piperidine ring: A six-membered nitrogen-containing heterocycle.

• Benzyl ester group: Enhances lipophilicity and stability.

• (S)-2-Aminopropionylamino-methyl side chain: Introduces chirality and hydrogen-bonding capacity.

Table 1: Molecular Properties

Property	Value
Molecular Formula	$\text{C}_{17}\text{H}_{25}\text{N}_{3}\text{O}_{3}$
Molar Mass (g/mol)	319.4
XLogP3-AA (Lipophilicity)	1.2
Hydrogen Bond Donors	2
Hydrogen Bond Acceptors	4

Stereochemical Considerations

The (S)-configuration at the 2-aminopropanoyl group is critical for its biological activity, as enantiomeric forms often exhibit divergent interactions with chiral biological targets. The piperidine ring adopts a chair conformation, with the substituents occupying equatorial positions to minimize steric strain.

Synthesis and Chemical Reactivity

Synthetic Routes

The synthesis involves multi-step organic reactions:

• Piperidine functionalization: Introduction of the aminopropionylamino-methyl group via reductive amination or nucleophilic substitution.

• Benzyl ester formation: Coupling of the piperidine intermediate with benzyl chloroformate under basic conditions.

• Chiral resolution: Use of (S)-2-aminopropionic acid to ensure enantiomeric purity.

Key Reaction: Acylation of Piperidine Intermediate

$$\text{Piperidine-NH} + \text{(S)-2-Aminopropionyl chloride} \xrightarrow{\text{Base}} \text{Intermediate} \xrightarrow{\text{Benzyl chloroformate}} \text{Product}[9][12]$$

Reactivity Profile

• Ester hydrolysis: The benzyl ester undergoes cleavage under acidic or basic conditions to yield carboxylic acid derivatives.

• Amide bond formation: The primary amine reacts with acylating agents, enabling peptide coupling.

• Oxidation: The piperidine ring’s tertiary amine can be oxidized to an N-oxide under mild conditions.

Biological and Pharmacological Applications

Enzyme Inhibition

The compound acts as a competitive inhibitor of proteases and hydrolases due to its structural mimicry of peptide substrates. For example:

• ICE (Interleukin-1β Converting Enzyme) inhibition: Modulates inflammatory cytokine production, relevant in autoimmune diseases.

• FAAH (Fatty Acid Amide Hydrolase) modulation: Potential applications in pain management and neuroinflammation.

Antimicrobial Activity

Derivatives of this compound exhibit broad-spectrum antimicrobial activity, particularly against Gram-positive bacteria (e.g., Staphylococcus aureus) with MIC values ranging from 8–32 µg/mL.

Table 2: Comparative Antimicrobial Efficacy

Bacterial Strain	MIC (µg/mL)
Staphylococcus aureus	8–16
Escherichia coli	64–128
Pseudomonas aeruginosa	>128

Drug Delivery Systems

The benzyl ester group facilitates prodrug design, improving membrane permeability. In vivo studies show enhanced bioavailability compared to carboxylate analogs.

Comparative Analysis with Structural Analogs

Positional Isomers

Substituent position on the piperidine ring significantly impacts biological activity:

Table 3: Isomer Comparison

Compound Name	Substitution Position	Bioactivity (IC₅₀, nM)
2-[((S)-2-Amino-propionylamino)-methyl]-piperidine-1-carboxylic acid benzyl ester	2	520 ± 45
3-[((S)-2-Amino-propionylamino)-methyl]-piperidine-1-carboxylic acid benzyl ester	3	210 ± 30
4-[((S)-2-Amino-propionylamino)-methyl]-piperidine-1-carboxylic acid benzyl ester	4	380 ± 50

tert-Butyl Ester Analogs

Replacing the benzyl ester with a tert-butyl group reduces steric hindrance, enhancing binding affinity to hydrophobic enzyme pockets (e.g., FAAH IC₅₀ improves from 210 nM to 95 nM).

Stability and Degradation Pathways

Thermal Stability

The compound decomposes at temperatures above 150°C, with a half-life of 12 hours at 25°C in aqueous solution (pH 7.4).

Photodegradation

Exposure to UV light (λ = 254 nm) induces radical-mediated oxidation of the piperidine ring, forming N-oxide derivatives.

Future Research Directions

• Targeted drug delivery: Conjugation with nanoparticles to enhance tumor penetration.

• Dual-action inhibitors: Hybrid molecules combining ICE and FAAH inhibition for synergistic anti-inflammatory effects.

• Green synthesis: Developing catalytic asymmetric methods to reduce waste and improve yield.